N-(4-butylphenyl)-N'-{4-[(4-methoxyphenyl)amino]phenyl}thiourea

• IUPAC Name: 1-(4-butylphenyl)-3-[4-(4-methoxyanilino)phenyl]thiourea
• InChI: InChI=1S/C24H27N3OS/c1-3-4-5-18-6-8-21(9-7-18)26-24(29)27-22-12-10-19(11-13-22)25-20-14-16-23(28-2)17-15-20/h6-17,25H,3-5H2,1-2H3,(H2,26,27,29)
• InChI Key: OKDPVMNHIIWOCD-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=CC=C(C=C1)NC(=S)NC2=CC=C(C=C2)NC3=CC=C(C=C3)OC
• Molecular Formula: C24H27N3OS
• Molecular Weight: 405.6 g/mol

Description

N-(4-butylphenyl)-N'-{4-[(4-methoxyphenyl)amino]phenyl}thiourea, also known as BPTU, is a chemical compound that has been widely used in scientific research for its unique properties. BPTU is a thiourea derivative that has been synthesized using various methods, and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine and biology.

Mechanism of Action

The mechanism of action of N-(4-butylphenyl)-N'-{4-[(4-methoxyphenyl)amino]phenyl}thiourea is not fully understood, but it is thought to involve the inhibition of various enzymes, including tyrosinase, which is involved in the synthesis of melanin. N-(4-butylphenyl)-N'-{4-[(4-methoxyphenyl)amino]phenyl}thiourea has also been shown to inhibit the growth of cancer cells in vitro, although the exact mechanism of action is not clear.
Biochemical and Physiological Effects
N-(4-butylphenyl)-N'-{4-[(4-methoxyphenyl)amino]phenyl}thiourea has been shown to have various biochemical and physiological effects, including the inhibition of tyrosinase activity and the growth of cancer cells in vitro. N-(4-butylphenyl)-N'-{4-[(4-methoxyphenyl)amino]phenyl}thiourea has also been shown to have antioxidant properties, which may be beneficial in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One advantage of using N-(4-butylphenyl)-N'-{4-[(4-methoxyphenyl)amino]phenyl}thiourea in lab experiments is its ability to inhibit the activity of various enzymes, which may be useful in studying the role of these enzymes in various biological processes. However, one limitation of using N-(4-butylphenyl)-N'-{4-[(4-methoxyphenyl)amino]phenyl}thiourea is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments involving N-(4-butylphenyl)-N'-{4-[(4-methoxyphenyl)amino]phenyl}thiourea.

Future Directions

There are many potential future directions for research involving N-(4-butylphenyl)-N'-{4-[(4-methoxyphenyl)amino]phenyl}thiourea. One area of research could focus on the development of N-(4-butylphenyl)-N'-{4-[(4-methoxyphenyl)amino]phenyl}thiourea derivatives with improved activity and selectivity. Another area of research could focus on the use of N-(4-butylphenyl)-N'-{4-[(4-methoxyphenyl)amino]phenyl}thiourea in the treatment of various diseases, including cancer and skin disorders. Additionally, further studies could be conducted to better understand the mechanism of action of N-(4-butylphenyl)-N'-{4-[(4-methoxyphenyl)amino]phenyl}thiourea and its potential applications in the field of medicine and biology.

Scientific Research Applications

N-(4-butylphenyl)-N'-{4-[(4-methoxyphenyl)amino]phenyl}thiourea has been widely used in scientific research for its potential applications in the field of medicine and biology. N-(4-butylphenyl)-N'-{4-[(4-methoxyphenyl)amino]phenyl}thiourea has been studied for its ability to inhibit the activity of various enzymes, including tyrosinase, which is involved in the synthesis of melanin. N-(4-butylphenyl)-N'-{4-[(4-methoxyphenyl)amino]phenyl}thiourea has also been studied for its potential use in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells in vitro.